Cas no 2171634-84-5 (2-(3-fluoro-2-hydroxypropyl)morpholin-3-one)

• Product Name: 2-(3-fluoro-2-hydroxypropyl)morpholin-3-one
• CAS No: 2171634-84-5
• MF: C₇H₁₂FNO₃
• MW: 177.17348575592
• CID: 6412028
• PubChem ID: 165601396
• Update Time: 2025-05-25

2-(3-fluoro-2-hydroxypropyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2-hydroxypropyl)morpholin-3-one
• 2171634-84-5
• EN300-1645964

• Inchi： 1S/C7H12FNO3/c8-4-5(10)3-6-7(11)9-1-2-12-6/h5-6,10H,1-4H2,(H,9,11)
• InChI Key： ZUYRSSSOCGYEEF-UHFFFAOYSA-N
• SMILES： FCC(CC1C(NCCO1)=O)O

Computed Properties

• Exact Mass: 177.08012141g/mol
• Monoisotopic Mass: 177.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-(3-fluoro-2-hydroxypropyl)morpholin-3-one

Comprehensive Overview of 2-(3-fluoro-2-hydroxypropyl)morpholin-3-one (CAS No. 2171634-84-5)

2-(3-fluoro-2-hydroxypropyl)morpholin-3-one (CAS No. 2171634-84-5) is a fluorinated morpholine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a morpholin-3-one core with a fluoro-hydroxypropyl side chain, making it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for fluorinated organic compounds like 2-(3-fluoro-2-hydroxypropyl)morpholin-3-one has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into lead compounds to improve their pharmacokinetic properties. The compound’s hydroxypropyl moiety further enhances its solubility, a critical factor in formulation development for oral and injectable drugs. These attributes make it a promising candidate for addressing challenges in drug delivery systems and precision medicine.

The synthesis of 2-(3-fluoro-2-hydroxypropyl)morpholin-3-one typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reducing reaction times and improving yields. These innovations cater to the pharmaceutical industry’s need for scalable and cost-effective manufacturing methods, a topic frequently searched by professionals in process chemistry and green chemistry forums.

Beyond pharmaceuticals, 2-(3-fluoro-2-hydroxypropyl)morpholin-3-one has potential applications in agrochemicals, where its fluorinated structure could contribute to the development of novel pesticides or herbicides with improved environmental profiles. This resonates with current industry focus on sustainable agriculture and reduced ecological impact, addressing concerns raised by regulatory bodies and environmental advocates. Its role in crop protection research is an area of active investigation, particularly in optimizing pest resistance mechanisms.

Analytical characterization of 2-(3-fluoro-2-hydroxypropyl)morpholin-3-one employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and compliance with regulatory standards. These methods are critical for quality control in industrial settings, a subject often queried in analytical chemistry discussions. The compound’s stability under various storage conditions is also a key consideration, as degradation products could affect its efficacy in end-use applications.

In the context of AI-driven drug discovery, 2-(3-fluoro-2-hydroxypropyl)morpholin-3-one has been flagged as a high-value scaffold for virtual screening campaigns. Computational models predict its compatibility with multiple biological targets, including kinases and GPCRs, aligning with the rise of machine learning in hit identification. This intersection of chemistry and technology is a hot topic in cheminformatics communities, where users frequently search for "fluorinated building blocks for drug design."

Safety and handling protocols for 2-(3-fluoro-2-hydroxypropyl)morpholin-3-one emphasize standard laboratory practices, given its classification as a non-hazardous research chemical. Documentation such as SDS (Safety Data Sheets) provides guidance on personal protective equipment (PPE) and spill management, addressing common queries from laboratory technicians and EHS professionals. Its low toxicity profile expands its utility in academic and industrial settings without stringent containment requirements.

Looking ahead, the versatility of 2-(3-fluoro-2-hydroxypropyl)morpholin-3-one positions it as a valuable tool in interdisciplinary research. Whether in medicinal chemistry, material science, or agrochemical innovation, its structural motifs offer ample opportunities for derivative synthesis and functionalization. As the scientific community continues to explore fluorine chemistry, this compound is poised to play a pivotal role in next-generation therapeutic and industrial solutions.